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Compound of Interest

Compound Name: Sebacic Acid

Cat. No.: B1670060

Sebacic acid is a dicarboxylic acid that typically appears as a white crystalline powder or
granules.[1][2] While it is not classified as a hazardous substance according to Regulation (EC)
No. 1272/2008, proper handling, storage, and disposal are crucial to ensure laboratory safety
and environmental protection.[2][3][4][5]

Personal Protective Equipment (PPE)

When handling sebacic acid, it is essential to use appropriate personal protective equipment
to prevent contact and inhalation of dust.[2][6]

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][2][7] In
some workplaces, a face shield may also be appropriate.[6]

e Hand Protection: Impervious gloves are required to prevent skin exposure.[1][2][7] Protective
gloves should be selected based on an evaluation of the potential hazards, duration of use,
and the physical conditions of the workplace.[6]

» Skin and Body Protection: Wear clean, protective body-covering clothing to minimize skin
contact.[1][2] Impervious clothing is recommended.[7]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved air-purifying
respirator.[1][2] For uncontrolled releases or when exposure limits may be exceeded, a
positive-pressure air-supplied respirator should be used.[1]
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Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

e Handling:

o

Use in a well-ventilated area and avoid generating dust.[1][2][6][7]

o

Avoid contact with eyes, skin, and clothing.[1][6][7]

[¢]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

[¢]

Do not eat, drink, or smoke in areas where sebacic acid is handled.[1][6]

o

Keep containers tightly closed when not in use.[6]
e Storage:
o Store in a cool, dry, well-ventilated area in tightly closed containers.[1][6][7]

o Keep away from incompatible substances such as strong acids, strong bases, and strong
oxidizers.[8]

o Protect from heat, sparks, open flames, and direct sunlight.[8]

Disposal Plans

All waste must be handled in accordance with local, state, and federal regulations.[9]

» Uncontaminated Material: If the material is unused and uncontaminated, it may be possible
to recycle it.[9]

e Contaminated Material:

o Containment: Carefully sweep or shovel the solid material into a suitable, closed, and
clearly labeled container to avoid creating dust.[2]

o Disposal Method:
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= Incineration: A recommended method is to dissolve or mix the sebacic acid with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber. This must be performed by trained personnel in a licensed facility.[2]

» Licensed Waste Disposal Company: The more common approach is to arrange for
disposal through a licensed waste disposal company.[2]

» Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
chemical itself.[2] If the container is completely empty, it may be recycled.[2]

Quantitative Data: Physical and Chemical Properties

Property Value

Appearance White crystalline powder or granules[1][2]
Molecular Formula C10H1804[2]

Molecular Weight 202.25 g/mol [2]

Melting Point 133-137°C (271-279°F)[2][6]

Boiling Point 294.4°C (562°F) at 100 mmHg[2][6]
Flash Point 220°C (428°F)[2][6]

Solubility in Water Slight[1][2]

Specific Gravity 1.207 @ 20°C[1][2]

Experimental Protocols: First Aid Measures

In case of exposure, follow these first aid protocols:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[6]

o Skin Contact: Immediately flush the skin with running water for at least 15 minutes while
removing contaminated clothing and shoes.[6] Wash the affected area with soap and water.
[1] Get medical attention if irritation develops or persists.[10]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and

easy to do.[6] Get medical attention if irritation persists.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Seek medical advice.[1][10]

Diagram: Sebacic Acid Handling Workflow
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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